Cas no 52819-08-6 (3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide)
52819-08-6 structure
Product Name:3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide
CAS No:52819-08-6
MF:C4H4Cl2O2S
MW:187.044358253479
CID:1579384
PubChem ID:284976
Update Time:2025-04-21
3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide
- NSC141473
- AC1Q3FHZ
- AC1L622I
- CTK4J6566
- AR-1E9070
- AKOS003630545
- AG-K-61196
- NSC-141473
- NSC141473; AC1Q3FHZ; AC1L622I; CTK4J6566; AR-1E9070; AKOS003630545; AG-K-61196; NSC-141473;
- 52819-08-6
- DS-013913
- DTXSID00301160
-
- Inchi： 1S/C4H4Cl2O2S/c5-3-1-9(7,8)2-4(3)6/h1,4H,2H2
- InChI Key： ZHMIPISBHVLXKQ-UHFFFAOYSA-N
- SMILES： ClC1C(=CS(C1)(=O)=O)Cl
Computed Properties
- Exact Mass: 185.93102
- Monoisotopic Mass: 185.9309059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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